Tacalcitol

• CAS No.: 57333-96-7
• Product Name: Tacalcitol
• Molecular Formula: C27H44O3
• Molecular Weight: 416.6 g/mol
• IUPAC Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5R)-5-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• Standard InChI: InChI=1S/C27H44O3/c1-17(2)25(29)13-8-18(3)23-11-12-24-20(7-6-14-27(23,24)5)9-10-21-15-22(28)16-26(30)19(21)4/h9-10,17-18,22-26,28-30H,4,6-8,11-16H2,1-3,5H3/b20-9+,21-10-/t18-,22-,23-,24+,25-,26+,27-/m1/s1
• Standard InChIKey: BJYLYJCXYAMOFT-RSFVBTMBSA-N
• Isomeric SMILES: C[C@H](CC[C@H](C(C)C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C
• SMILES: CC(C)C(CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O
• Canonical SMILES: CC(C)C(CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O
• Description: Tacalcitol is a synthetic vitamin D3 analog.
• Purity: 98% by HPLC; 98% atom D
• Synonyms: 1 alpha,24-dihydroxycholecalciferol; 1 alpha,24-dihydroxyvitamin D3; 1 alpha,24-dihydroxyvitamin D3, (1alpha,3beta,5Z,7E,24R)-isomer; 1 alpha,24-dihydroxyvitamin D3, (1alpha,3beta,5Z,7E,24S)-isomer; 1,24-dihydroxycholecalciferol; 1,24-dihydroxyvitamin D3; Curatoderm; PRI-2191; Tacalcitol
• Tag: Vitamin D3 Impurities
• PubChem Compound: 5283734
• Last Modified: Nov 11 2021